Cas no 1220036-18-9 (5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine)

• Product Name: 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine
• CAS No: 1220036-18-9
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 4688424
• Update Time: 2025-07-22

5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-3-METHYL-2-(2-METHYL-1-PIPERIDINYL)-PYRIDINE
• 5-bromo-3-methyl-2-(2-methylpiperidin-1-yl)pyridine
• 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine

• Inchi： 1S/C12H17BrN2/c1-9-7-11(13)8-14-12(9)15-6-4-3-5-10(15)2/h7-8,10H,3-6H2,1-2H3
• InChI Key： TUBTXQSYOBRPMJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)N1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine

Introduction to 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine (CAS No: 1220036-18-9)

5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine, identified by its CAS number 1220036-18-9, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic compound features a pyridine core substituted with a bromo group, a methyl group, and a piperidine moiety, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural configuration of 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine imparts unique electronic and steric properties that make it valuable in medicinal chemistry. The presence of the bromo substituent at the 5-position of the pyridine ring enhances its reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often observed in the development of novel therapeutic agents.

The methyl group at the 3-position and the 2-methyl-1-piperidinyl side chain contribute to the compound's overall solubility and metabolic stability, critical factors in drug design. Piperidine derivatives are widely recognized for their role in enhancing pharmacokinetic profiles, including improved oral bioavailability and reduced toxicity. This makes 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine an attractive scaffold for drug discovery efforts.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous disease pathways. The unique structural features of 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine make it a promising candidate for designing PPI modulators. For instance, studies have demonstrated its potential in inhibiting kinases and other enzymes involved in cancer progression. The bromo group serves as a handle for introducing further modifications, enabling the optimization of binding affinity and selectivity.

Moreover, advancements in computational chemistry have facilitated the rational design of molecules like 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine. Molecular docking simulations have been employed to predict binding interactions with biological targets, streamlining the drug discovery process. These computational approaches have revealed that modifications to the piperidine side chain can significantly enhance binding affinity to specific proteins, providing valuable insights for medicinal chemists.

The pharmaceutical industry has also leveraged 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine as a building block in the synthesis of antiviral and anti-inflammatory agents. Its structural motif is reminiscent of several approved drugs that exhibit potent activity against viral infections and inflammatory disorders. By incorporating this compound into drug candidates, researchers aim to exploit its favorable pharmacokinetic properties while introducing novel mechanisms of action.

Recent clinical trials have highlighted the importance of heterocyclic compounds in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine has been investigated for its potential to modulate neurotransmitter systems affected in these conditions. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a compelling candidate for further development.

The synthesis of 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors, bromination at the pyridine ring followed by alkylation with 2-methylpropene yields the desired product. This synthetic route underscores the compound's accessibility and scalability, which are essential considerations in industrial applications.

Environmental considerations have also been integrated into the production processes of 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during synthesis. Solvent recovery systems and catalytic methods have been employed to enhance sustainability, aligning with global efforts to promote eco-friendly chemical manufacturing.

The future prospects of 5-Bromo-3-methyl-2-(2-methyl-1-piperidinyl)-pyridine are vast, with ongoing research exploring its applications in agrochemicals and material science. Its structural versatility allows for modifications that could lead to novel pesticides or advanced materials with unique properties. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly important role across multiple scientific disciplines.